Cas no 1785188-57-9 (6-Morpholin-4-ylquinolin-3-amine)

• Product Name: 6-Morpholin-4-ylquinolin-3-amine
• CAS No: 1785188-57-9
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5265596
• Update Time: 2025-06-09

6-Morpholin-4-ylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)quinolin-3-amine
• 6-Morpholin-4-ylquinolin-3-amine

• Inchi： 1S/C13H15N3O/c14-11-7-10-8-12(1-2-13(10)15-9-11)16-3-5-17-6-4-16/h1-2,7-9H,3-6,14H2
• InChI Key： SEQHVAAEHNZBNW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC3C(=CC(=CN=3)N)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 1.3
• Topological Polar Surface Area: 51.4

Additional information on 6-Morpholin-4-ylquinolin-3-amine

Comprehensive Overview of 6-Morpholin-4-ylquinolin-3-amine (CAS No. 1785188-57-9): Properties, Applications, and Research Insights

6-Morpholin-4-ylquinolin-3-amine (CAS No. 1785188-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative, characterized by its morpholine substituent, exhibits unique chemical properties that make it a valuable intermediate in drug discovery and advanced material synthesis. With the growing demand for novel heterocyclic compounds in medicinal chemistry, this molecule has become a subject of intense study due to its potential bioactive properties and structural versatility.

The compound's molecular structure combines a quinoline core with a morpholine moiety, creating a hybrid architecture that offers interesting electronic and steric characteristics. Researchers have particularly focused on its potential as a kinase inhibitor scaffold, with several studies exploring its interactions with various biological targets. The presence of both hydrogen bond acceptors and aromatic systems in its structure makes it particularly interesting for structure-activity relationship (SAR) studies in drug development programs.

Recent advancements in high-throughput screening technologies have highlighted the importance of compounds like 6-Morpholin-4-ylquinolin-3-amine in identifying new therapeutic leads. Its drug-like properties, including appropriate lipophilicity and molecular weight, align well with current trends in fragment-based drug design. Many researchers are investigating its potential applications in addressing challenging disease targets, particularly in oncology and neurological disorders where small molecule modulators are in high demand.

From a synthetic chemistry perspective, 6-Morpholin-4-ylquinolin-3-amine serves as a versatile building block for constructing more complex molecular architectures. Its amino group at the 3-position and morpholine at the 6-position provide multiple sites for further functionalization, making it valuable for combinatorial chemistry approaches. Recent publications have demonstrated its utility in creating diverse chemical libraries for biological screening, particularly in the development of targeted therapies.

The compound's physicochemical properties have been extensively studied to understand its solubility characteristics, stability profile, and crystallization behavior. These studies are crucial for pharmaceutical applications where formulation development and drug delivery considerations are paramount. Researchers have noted its favorable thermal stability and compatibility with various organic solvents, which facilitates its use in different synthetic protocols.

In the context of current research trends, 6-Morpholin-4-ylquinolin-3-amine has been investigated for its potential in photophysical applications. The quinoline-morpholine combination shows interesting electronic transitions that could be valuable in developing new fluorescent probes or organic electronic materials. This aligns with the growing interest in functional organic molecules for optoelectronic devices and sensing applications.

Quality control and analytical characterization of 6-Morpholin-4-ylquinolin-3-amine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is essential for research applications. The development of robust analytical methods for this compound has been an important area of focus, particularly for researchers working on process chemistry optimization.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like 6-Morpholin-4-ylquinolin-3-amine are becoming increasingly important. Its balanced combination of aromatic character and heteroatom content makes it particularly attractive for medicinal chemistry applications. Current research is exploring its potential as a privileged structure in drug discovery, with several patent applications highlighting its derivatives as potential therapeutic agents.

The safety profile and toxicological aspects of 6-Morpholin-4-ylquinolin-3-amine have been subjects of preliminary investigations, with researchers noting its generally favorable characteristics for laboratory use. However, as with all research chemicals, proper handling procedures and safety protocols must be followed. The compound's environmental fate and degradation pathways are also being studied to ensure responsible use in research settings.

Looking forward, the scientific community anticipates continued interest in 6-Morpholin-4-ylquinolin-3-amine and its derivatives. Its structural features align well with current trends in fragment-based drug discovery and targeted covalent inhibition strategies. As research tools become more sophisticated, this compound is likely to play an important role in advancing our understanding of molecular recognition and protein-ligand interactions in various biological systems.